1-(2,6-Difluorophenyl)-4-iodo-1H-pyrazolo[3,4-B]pyridine

• Molecular Formula: C12H6F2IN3
• Molecular Weight: 357.10 g/mol
• IUPAC Name: 1-(2,6-difluorophenyl)-4-iodopyrazolo[3,4-b]pyridine
• InChI: InChI=1S/C12H6F2IN3/c13-8-2-1-3-9(14)11(8)18-12-7(6-17-18)10(15)4-5-16-12/h1-6H
• InChI Key: VOIUUMPUELHGKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)N2C3=NC=CC(=C3C=N2)I)F

Description

1-(2,6-Difluorophenyl)-4-iodo-1H-pyrazolo[3,4-B]pyridine is a useful research compound. Its molecular formula is C12H6F2IN3 and its molecular weight is 357.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a dry 15 mL ChemGlass pressure bottle under N2 was added (2,6-difluorophenyl)hydrazine (431 mg, 2.99 mmol), 2-fluoro-4-iodonicotinaldehyde (750 mg, 2.99 mmol) and anhydrous NMP (4.5 mL). The reaction mixture was flushed with argon, securely capped and heated to 185° C. for 1.5 h. The reaction mixture was worked up according to the general procedure described in Intermediate 69A to give 1.19 g (quantitative yield) of the title compound (contains approximately 50% of the hydrazone intermediate) as thick, dark oil. LC/MS (Condition B): ret. T=3.5 min, (M+H)+ 357.91.